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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B7769357 Get Quote

An In-depth Technical Guide to Hexanenitrile

Introduction
Hexanenitrile, also known as capronitrile or pentyl cyanide, is an organic compound with the

chemical formula C₆H₁₁N.[1][2] It is a colorless liquid with a faint, sweet odor.[2] This nitrile

plays a significant role as a versatile building block and solvent in various chemical industries,

including the manufacturing of pharmaceuticals, pesticides, dyes, and other organic

compounds.[2][3] Its utility stems from the reactivity of the cyano group, which can be

converted into various other functional groups, making it a valuable intermediate in organic

synthesis. This guide provides a comprehensive overview of the identifiers, chemical

properties, synthesis, purification, reactivity, analytical methods, and safety information for

hexanenitrile, aimed at researchers, scientists, and professionals in drug development.

Identifiers and Chemical Properties
Accurate identification and understanding of the physicochemical properties of hexanenitrile
are crucial for its application in research and industry.

Chemical Identifiers
A comprehensive list of identifiers for hexanenitrile is provided below.
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Identifier Type Value

CAS Number 628-73-9[1][4]

EC Number 211-052-0[1][5]

IUPAC Name Hexanenitrile[1]

Synonyms
Capronitrile, Hexanonitrile, n-Capronitrile, Pentyl

cyanide, 1-Cyanopentane[1][2][4]

Molecular Formula C₆H₁₁N[1][2]

Molecular Weight 97.16 g/mol [1][5]

InChI
InChI=1S/C6H11N/c1-2-3-4-5-6-7/h2-

5H2,1H3[1][5]

InChIKey AILKHAQXUAOOFU-UHFFFAOYSA-N[1][5]

SMILES CCCCCC#N[1][5]

Physicochemical Properties
The key physical and chemical properties of hexanenitrile are summarized in the following

table.
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Property Value

Appearance Colorless to light yellow clear liquid[2]

Melting Point -80 °C[5][6]

Boiling Point 161-164 °C[5][6]

Density 0.809 g/mL at 25 °C[5][6]

Refractive Index n20/D 1.406[5][6]

Vapor Pressure 2.85 mmHg[1]

Flash Point 43 °C (109.4 °F) - closed cup[5]

Water Solubility Partially miscible (2.48 g/L at 25 °C)[1]

logP (Octanol/Water Partition Coefficient) 1.7[1]

Synthesis and Experimental Protocols
Synthesis of Hexanenitrile
One modern and sustainable approach to synthesizing nitriles is through the direct

electrosynthesis from primary alcohols and ammonia.[7] This method avoids the use of toxic

reagents and harsh reaction conditions. The proposed reaction mechanism involves a

dehydrogenation-imination-dehydrogenation sequence catalyzed by nickel species.[7]

Caption: Electrosynthesis of Hexanenitrile from Hexan-1-ol.

Purification of Hexanenitrile
A common laboratory-scale purification method for hexanenitrile involves acid-base washing

followed by distillation.[2][6]

Experimental Protocol:

Acid Wash: Wash the crude hexanenitrile with two half-volumes of concentrated

hydrochloric acid (HCl) to remove basic impurities.
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Base Wash: Neutralize the organic layer by washing with a saturated aqueous solution of

sodium bicarbonate (NaHCO₃).

Drying: Dry the washed hexanenitrile over anhydrous magnesium sulfate (MgSO₄).

Filtration: Filter the mixture to remove the drying agent.

Distillation: Purify the final product by distillation.

Caption: Purification workflow for hexanenitrile.

Chemical Reactivity and Applications
The nitrile group in hexanenitrile is a versatile functional group that can undergo various

transformations.

Key Reactions
Reduction to Primary Amines: Hexanenitrile can be reduced to hexylamine, a primary

amine, using reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic

hydrogenation.[7] This is a crucial reaction for synthesizing pharmaceuticals and

agrochemicals.[7]

Hydrolysis to Amides and Carboxylic Acids: The nitrile group can be hydrolyzed to form

hexanamide in the presence of nitrile hydratases or directly to hexanoic acid and ammonia

using nitrilase enzymes.[7]

Synthesis of 5-Oxohexane Nitriles: Hexanenitrile can be used as a starting material in the

synthesis of 5-oxohexane nitriles, which are important intermediates for pharmaceutical and

agrochemical products.[8]

Caption: Reduction of hexanenitrile to hexylamine.

Applications
Hexanenitrile's versatile reactivity makes it a valuable compound in several industrial sectors:
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Pharmaceutical Industry: It serves as a precursor in the synthesis of various pharmaceutical

intermediates and active pharmaceutical ingredients, including ibuprofen, antibiotics, and

antiviral agents.[3][7]

Agrochemicals: It is used in the production of pesticides.[2]

Dye and Pigment Production: Hexanenitrile is a starting material for the synthesis of azo

dyes used in the textile industry and pigments for paints and plastics.[3]

Solvents and Intermediates: It is used in the synthesis of other important chemicals like

acrylonitrile, a monomer for acrylic fibers and ABS plastics, and methyl cyanoacrylate, the

main component of super glue.[3]

Analytical Methods
The analysis of hexanenitrile in various matrices is typically performed using chromatographic

techniques.

Gas Chromatography (GC): GC is a common method for the analysis of volatile compounds

like hexanenitrile.[9][10] It can be coupled with various detectors, including Flame Ionization

Detection (FID), Mass Spectrometry (MS), or a Nitrogen Phosphorus Detector (NPD), for

sensitive and selective detection.[1][10]

High-Performance Liquid Chromatography (HPLC): While less common for such a volatile

compound, HPLC can also be employed for the analysis of hexanenitrile, especially when

derivatization is performed or for its determination in complex mixtures.[10]

Safety and Toxicology
Hexanenitrile is a hazardous substance and must be handled with appropriate safety

precautions.

GHS Hazard Classification
Flammable Liquid and Vapor (H226)[1][11]

Harmful if Swallowed (H302)[1][11]
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Causes Skin Irritation (H315)[1][11]

Causes Serious Eye Irritation (H319)[1][11]

May Cause Respiratory Irritation (H335)[5][11]

Appropriate personal protective equipment, including gloves, eye protection, and respiratory

protection, should be used when handling this chemical.[5][11][12] It should be stored in a cool,

dry, and well-ventilated area away from sources of ignition.[12]

Toxicity Data
Route of Exposure Species Dose Reference

Oral LD50 Mouse 463 mg/kg [13]

Intravenous LDLo Rabbit 42 mg/kg [13]

Subcutaneous LDLo Guinea Pig 310 mg/kg [13]

Conclusion
Hexanenitrile is a chemical compound of significant industrial importance due to its versatile

reactivity and applications as a solvent and synthetic intermediate. A thorough understanding of

its chemical and physical properties, synthesis and purification methods, reactivity, and safety

considerations is essential for its effective and safe utilization in research and development.

This guide provides a foundational technical overview to support professionals working with

this valuable chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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